Cas no 1638772-27-6 (tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate)

tert-Butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate is a fluorinated piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group at the 1-position and an amino group at the 3-position in a trans configuration. The incorporation of a fluorine atom at the 5-position enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting CNS disorders or fluorinated pharmaceuticals. The Boc group ensures stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. Its rigid trans-3-amino configuration and fluorine substitution may improve metabolic stability and binding affinity in drug design. This compound is valuable for constructing chiral scaffolds in asymmetric synthesis and peptidomimetics.

tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate structure

1638772-27-6 structure

Product Name:tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate

CAS No:1638772-27-6

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD28987727

CID:4773841

PubChem ID:122164103

Update Time:2026-02-26

tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3R,5R)-3-amino-5-fluoropiperidine-1-carboxylate
- tert-butyl (3r,5r)-rel-3-amino-5-fluoropiperidine-1-carboxylate
- trans-tert-Butyl 3-amino-5-fluoropiperidine-1-carboxylate
- (3R,5R)-tert-Butyl 3-amino-5-fluoropiperidine-1-carboxylate
- SB15888
- SB15889
- (3R,5R)-1-Boc-3-amino-5-fluoropiperidine
- t-Butyl (3R,5R)-3-amino-5-fluoropiperidine-1-carboxylate
- t-Butyl (3R,5R)-rel-3-amino-5-fluoropiperidine-1-carboxylate
- trans-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate
- CS-0168679
- 1932247-39-6
- CS-0168717
- MFCD28987727
- BS-43526
- rel-tert-Butyl (3R,5R)-3-amino-5-fluoropiperidine-1-carboxylate
- trans-tert-Butyl3-amino-5-fluoropiperidine-1-carboxylate
- P19058
- 1638772-27-6
- trans-(3R,5R)-3-Amino-5-fluoropiperidine-1-carboxylate
- SCHEMBL18959210
- Tert-butyl trans-3-amino-5-fluoropiperidine-1-carboxylate
- P15618
- MDL： MFCD28987727
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7(11)4-8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
- InChI Key： QHVIBSNJHHGNCZ-HTQZYQBOSA-N
- SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.6

tert-butyl trans-3-amino-5-fluoro-piperidine-1-carboxylate Pricemore >>

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